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Compound of Interest

Compound Name: 1-Piperidinepentanoic acid

Cat. No.: B15547701

An In-depth Technical Guide on 1-
Piperidinepentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of 1-
Piperidinepentanoic acid. Despite a comprehensive search of scientific literature and
chemical databases, in-depth information regarding the biological activity, specific experimental
protocols, and associated signaling pathways for this particular compound is not readily
available in the public domain. The information presented herein is based on available
chemical data.

Core Chemical Properties

A clear identification of a chemical entity is fundamental for all research and development
purposes. The key identifiers for 1-Piperidinepentanoic acid are summarized below.

Property Value Source

CAS Number 4766-55-6 MedChemExpress[1]
Molecular Formula C10H19NO2 MedChemExpress|[1]
Molecular Weight 185.26 g/mol MedChemExpress[1]
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It is important to distinguish 1-Piperidinepentanoic acid from its hydrochloride salt, which
possesses a different CAS number (49637-20-9) and molecular weight.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of 1-
Piperidinepentanoic acid are not extensively documented. General synthetic routes for N-
substituted piperidine derivatives are available in the chemical literature and could potentially
be adapted for the synthesis of this compound. However, without specific studies on 1-
Piperidinepentanoic acid, providing a validated experimental protocol is not possible at this
time.

Biological Activity and Signaling Pathways

Currently, there is a notable absence of published research detailing the biological activity or
mechanism of action for 1-Piperidinepentanoic acid. Consequently, no information on its
involvement in specific signaling pathways has been identified. This lack of data prevents the
creation of diagrams illustrating its biological interactions or experimental workflows.

Future Research Directions

The absence of detailed biological data for 1-Piperidinepentanoic acid represents a
knowledge gap. Future research could focus on:

o Synthesis and Characterization: Development and publication of a robust, scalable synthetic
route and full analytical characterization.

 Biological Screening: Evaluation of its activity across a range of biological targets and cell-
based assays to identify potential therapeutic applications.

o Mechanism of Action Studies: In-depth investigation into its molecular targets and the
signaling pathways it may modulate.

Due to the lack of specific information on experimental workflows or signaling pathways for 1-
Piperidinepentanoic acid, the requested visualizations using Graphviz's DOT language could
not be generated. Further research is required to elucidate the biological context of this
compound before such diagrams can be accurately constructed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Piperidinepentanoic acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547701#1-piperidinepentanoic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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